Cas no 887585-99-1 ((4-bromo-2,6-difluorophenyl)methanamine)

(4-Bromo-2,6-difluorophenyl)methanamine is a halogenated aromatic amine with a bromo and two fluoro substituents on the phenyl ring, offering distinct reactivity for selective functionalization. The electron-withdrawing fluorine groups enhance the electrophilic character of the aromatic ring, while the bromine atom provides a versatile handle for further cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings. The primary amine moiety allows for derivatization into amides, imines, or other nitrogen-containing compounds, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. Its well-defined structure and stability under standard conditions ensure consistent performance in multistep synthetic routes.
(4-bromo-2,6-difluorophenyl)methanamine structure
887585-99-1 structure
Product Name:(4-bromo-2,6-difluorophenyl)methanamine
CAS No:887585-99-1
MF:C7H6BrF2N
MW:222.030047893524
MDL:MFCD04972477
CID:1935064
PubChem ID:40427035
Update Time:2025-08-10

(4-bromo-2,6-difluorophenyl)methanamine Chemical and Physical Properties

Names and Identifiers

    • (4-bromo-2,6-difluorophenyl)methanamine
    • SureCN856734
    • CTK4D5957
    • AB21101
    • AG-E-26030
    • 4-BROMO-2,6-DIFLUOROBENZYLAMINE
    • AC-12990
    • KB-207930
    • WAJJIVIBRLOHEU-UHFFFAOYSA-N
    • DS-19879
    • 887585-99-1
    • (4-bromo-2,6-difluorophenyl)-methanamine
    • O10102
    • 4-bromo-2,6-difluorobenzyl amine
    • MFCD04972477
    • CS-0130072
    • SY117476
    • AKOS015961079
    • SCHEMBL856734
    • 4-Bromo-2,6-difluorobenzenemethanamine (ACI)
    • 1-(4-BROMO-2,6-DIFLUOROPHENYL)METHANAMINE
    • MDL: MFCD04972477
    • Inchi: 1S/C7H6BrF2N/c8-4-1-6(9)5(3-11)7(10)2-4/h1-2H,3,11H2
    • InChI Key: WAJJIVIBRLOHEU-UHFFFAOYSA-N
    • SMILES: FC1C(CN)=C(F)C=C(Br)C=1

Computed Properties

  • Exact Mass: 220.96517g/mol
  • Monoisotopic Mass: 220.96517g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 1
  • Complexity: 122
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.7
  • Topological Polar Surface Area: 26Ų

Experimental Properties

  • Density: 1.7±0.1 g/cm3
  • Boiling Point: 233.3±35.0 °C at 760 mmHg
  • Flash Point: 94.9±25.9 °C
  • Vapor Pressure: 0.1±0.5 mmHg at 25°C

(4-bromo-2,6-difluorophenyl)methanamine Security Information

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